2-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-[4-(benzyloxy)-3-methoxyphenyl]methylidene]acetohydrazide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-30-22-13-18(11-12-21(22)31-16-17-7-3-2-4-8-17)14-24-26-23(29)15-28-20-10-6-5-9-19(20)25-27-28/h2-14H,15-16H2,1H3,(H,26,29)/b24-14+
• InChI Key: SYNABHNAPBBJLG-ZVHZXABRSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2)OCC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CN2C3=CC=CC=C3N=N2)OCC4=CC=CC=C4
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

Benzotriazole is a heterocyclic compound that is part of many molecules used in various industrial applications. It’s often used in UV blockers and corrosion inhibitors.

Molecular Structure Analysis

Benzotriazole has a two-ring structure with three nitrogen atoms. Substitutions at various positions on this structure can lead to a wide range of compounds with different properties.

Chemical Reactions Analysis

Benzotriazole and its derivatives can participate in various chemical reactions, often serving as a protective group for amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzotriazole derivative would depend on its exact structure. Properties could include solubility, melting point, boiling point, etc.

Mechanism of Action

The mechanism of action can vary widely depending on the specific compound and its application. For example, in corrosion inhibitors, benzotriazole can form a protective layer on the metal surface.

Safety and Hazards

Some benzotriazole derivatives have been identified as substances of very high concern due to their persistence and potential for bioaccumulation.